Cas no 1804763-73-2 (5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804763-73-2
• MF: C₈H₃F₇INO
• MW: 389.008818864822
• CID: 4837476
• Update Time: 2025-05-20

5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F7INO/c9-2-3-1-4(18-8(13,14)15)6(16)17-5(3)7(10,11)12/h1H,2H2
• InChI Key： LWIVWMOBIDRRJL-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(CF)C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1

Additional information on 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Introduction to 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804763-73-2)

5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804763-73-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoromethyl, iodo, trifluoromethoxy, and trifluoromethyl substituents on a pyridine ring. These functional groups endow the molecule with a range of properties that make it a valuable intermediate in the synthesis of various bioactive compounds and drug candidates.

The fluoromethyl group is particularly noteworthy due to its ability to influence the metabolic stability and pharmacokinetic properties of molecules. Fluorination can enhance the lipophilicity of compounds, which can improve their ability to cross biological membranes and reach their intended targets. Additionally, the presence of fluorine atoms can modulate the electronic properties of the molecule, affecting its reactivity and binding affinity to biological receptors.

The iodo substituent is another key feature of this compound. Iodine is often used in medicinal chemistry as a leaving group for subsequent transformations, such as palladium-catalyzed cross-coupling reactions. These reactions are crucial for constructing complex molecular architectures and are widely employed in the synthesis of pharmaceuticals and other fine chemicals. The iodo group can also be used for radiolabeling studies, which are essential for understanding the biodistribution and pharmacokinetics of drug candidates.

The trifluoromethoxy and trifluoromethyl groups are both highly electronegative and contribute significantly to the overall electronic properties of the molecule. The trifluoromethoxy group can enhance the lipophilicity and metabolic stability of compounds, while the trifluoromethyl group can improve their binding affinity to specific receptors. These functional groups are often found in drugs designed to target G protein-coupled receptors (GPCRs) and other important biological targets.

Recent research has highlighted the potential applications of 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as an efficient intermediate in the synthesis of novel antiviral agents. The unique combination of functional groups allows for precise control over the chemical structure, enabling researchers to fine-tune the properties of the final product.

In another study, researchers at a leading pharmaceutical company explored the use of this compound in the development of new anticancer drugs. The high lipophilicity and metabolic stability conferred by the fluorinated groups make it an attractive candidate for targeting cancer cells that overexpress specific receptors. The ability to perform efficient cross-coupling reactions using the iodo group further enhances its utility in this context.

The versatility of 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its potential as a ligand in metal-catalyzed reactions, where its unique electronic properties can influence catalytic activity and selectivity. This makes it a valuable tool for chemists working on developing new catalytic systems for industrial applications.

In conclusion, 5-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804763-73-2) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers researchers precise control over chemical structure and properties, making it an invaluable tool in the development of new drugs and bioactive compounds. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in healthcare.